Cas no 332391-13-6 (1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide)
332391-13-6 structure
Product Name:1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide
CAS No:332391-13-6
MF:C12H19N9O2
MW:321.338360071182
CID:2625320
PubChem ID:2060999
Update Time:2025-04-21
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL7418334
- SR-01000359674
- DTXSID10366205
- 1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(1-azepanylmethyl)-1H-1,2,3-triazole-4-carbohydrazide
- 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide
- STK673914
- Oprea1_241524
- 332391-13-6
- AKOS000547015
- CS-0318075
- Oprea1_480293
- SR-01000359674-1
- SBB001996
-
- Inchi： 1S/C12H19N9O2/c13-10-11(18-23-17-10)21-8(9(16-19-21)12(22)15-14)7-20-5-3-1-2-4-6-20/h1-7,14H2,(H2,13,17)(H,15,22)
- InChI Key： OHPLPTHDBIJJGY-UHFFFAOYSA-N
- SMILES： O=C(C1=C(CN2CCCCCC2)N(C2C(N)=NON=2)N=N1)NN
Computed Properties
- Exact Mass: 321.16617088Da
- Monoisotopic Mass: 321.16617088Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 154Ų
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388745-500mg |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 500mg |
￥5325.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388745-1g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 1g |
￥8080.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388745-2g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 2g |
￥10865.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388745-5g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 5g |
￥23299.00 | 2024-05-18 | |
| Cooke Chemical | LN9560858-500mg |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 500mg |
RMB 3550.40 | 2025-02-20 | |
| Cooke Chemical | LN9560858-1g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 1g |
RMB 4972.80 | 2025-02-20 | |
| Cooke Chemical | LN9560858-2g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 2g |
RMB 6686.40 | 2025-02-20 | |
| Cooke Chemical | LN9560858-5g |
1-(4-Amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide |
332391-13-6 | 98% | 5g |
RMB 12426.40 | 2025-02-20 |
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carbohydrazide Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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